N-(3-chlorophenyl)hydrazinecarbothioamide
Overview
Description
“N-(3-chlorophenyl)hydrazinecarbothioamide” is a chemical compound with the molecular formula C7H8ClN3S. It is synthesized by reacting 1-chloro-3-isothiocyanatobenzene with hydrazine hydrate in 2-propanol .
Synthesis Analysis
The synthesis of “N-(3-chlorophenyl)hydrazinecarbothioamide” involves reacting 1-chloro-3-isothiocyanatobenzene with hydrazine hydrate in 2-propanol . The 1H-NMR spectrum shows its existence in a Zwitter ionic betain form . A number of 2-arylidene-N-(3-chlorophenyl)hydrazinecarbothioamides were synthesized by the condensation of 2 with aromatic aldehydes in absolute ethanol and in the presence of a catalytic amount of glacial acetic acid .Molecular Structure Analysis
The molecular structure of “N-(3-chlorophenyl)hydrazinecarbothioamide” is characterized by spectroscopic methods as well as mass spectrometry . The molecular modeling and atomic charges of heteroatoms in all compounds were performed using Chem3D Pro 12.0.2 software .Chemical Reactions Analysis
“N-(3-chlorophenyl)hydrazinecarbothioamide” can react with 2-bromo-1-(4-bromophenyl)ethanone in 2-propanol/DMF in the presence of anhydrous potassium carbonate to produce the respective 2-(arylidenehydrazono)-4-(4-bromophenyl)-3-(3-chlorophenyl)-2,3-dihydrothiazoles .Scientific Research Applications
Synthesis of Thiophene Derivatives
Thiophene-based analogs, which include 4-(3-Chlorophenyl)-3-thiosemicarbazide, have been the subject of increasing interest among scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists in the development of advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives, including 4-(3-Chlorophenyl)-3-thiosemicarbazide, are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Thiophene-mediated molecules, such as 4-(3-Chlorophenyl)-3-thiosemicarbazide, have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
4-(3-Chlorophenyl)-3-thiosemicarbazide is used in the fabrication of organic field-effect transistors (OFETs) .
Organic Light-Emitting Diodes (OLEDs)
This compound is also used in the fabrication of organic light-emitting diodes (OLEDs) .
Antiviral Activity
Starting from 4-chlorobenzoic acid, 10 new 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives were synthesized . The bioassay tests showed that some of these compounds possessed certain anti-tobacco mosaic virus activity .
Mechanism of Action
Target of Action
Thiosemicarbazide derivatives, to which this compound belongs, are known for their diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-alzheimer, antituberculosis, and antimalarial properties .
Mode of Action
It is known that thiosemicarbazide derivatives can interact with various biological targets, leading to changes in cellular processes . For instance, some thiosemicarbazide derivatives have shown anthelmintic activity .
Biochemical Pathways
Given the broad range of biological activities associated with thiosemicarbazide derivatives, it can be inferred that multiple pathways could be affected, leading to downstream effects such as inhibition of microbial growth or induction of apoptosis in cancer cells .
Result of Action
Based on the known biological activities of thiosemicarbazide derivatives, the compound could potentially induce changes such as inhibition of microbial growth or induction of apoptosis in cancer cells .
properties
IUPAC Name |
1-amino-3-(3-chlorophenyl)thiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClN3S/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUSLJYYTYKWSHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC(=S)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClN3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70962303 |
Source
|
| Record name | N-(3-Chlorophenyl)hydrazinecarboximidothioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70962303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
16.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24831859 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-(3-chlorophenyl)hydrazinecarbothioamide | |
CAS RN |
42135-76-2 |
Source
|
| Record name | 4-(3-Chlorophenyl)thiosemicarbazide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042135762 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 42135-76-2 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132373 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(3-Chlorophenyl)hydrazinecarboximidothioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70962303 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 42135-76-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of 4-(3-Chlorophenyl)-3-thiosemicarbazide in the context of the provided research?
A: The research primarily utilizes 4-(3-Chlorophenyl)-3-thiosemicarbazide as a precursor for synthesizing substituted 2-hydrazono-2(3H)-thiazole derivatives. [] These derivatives are then evaluated for their antimicrobial activity against various bacterial and fungal strains. []
Q2: Can you elaborate on the synthesis of 2-hydrazono-2(3H)-thiazole derivatives from 4-(3-Chlorophenyl)-3-thiosemicarbazide and their antimicrobial potential?
A: The synthesis involves reacting 4-(3-Chlorophenyl)-3-thiosemicarbazide with different substituted acetophenones, leading to the formation of 4-(3-Chlorophenyl)-3-thiosemicarbazones. [] These thiosemicarbazones then undergo a cyclization reaction with 2,4′-dibromoacetophenone, yielding the desired 2-hydrazono-2(3H)-thiazole derivatives. [] The study highlights that derivatives containing a substituted phenyl or indolyl group at the hydrazone moiety demonstrated superior antimicrobial activity against Escherichia coli and Candida albicans compared to those with a cycloalkyl group. []
Q3: Besides its use in synthesizing thiazole derivatives, is there any other application of 4-(3-Chlorophenyl)-3-thiosemicarbazide mentioned in the research?
A: Yes, the research also explores the synthesis of arylidene-hydrazinyl-thiazolines using 4-(3-Chlorophenyl)-3-thiosemicarbazide as a precursor. [] The study focuses on characterizing these synthesized compounds using mass spectrometry techniques. []
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